Cas no 868215-31-0 (2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide
• CAS No: 868215-31-0
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 6157925
• PubChem ID: 4601831
• Update Time: 2025-06-08

2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide
• CCG-296843
• 868215-31-0
• SR-01000015172
• VU0494532-1
• AKOS024609453
• F1800-0068
• SR-01000015172-1
• 2-(2,6-dimethyl-3,5-dioxothiomorpholino)-N-(2,3-dimethylphenyl)acetamide

• Inchi： 1S/C16H20N2O3S/c1-9-6-5-7-13(10(9)2)17-14(19)8-18-15(20)11(3)22-12(4)16(18)21/h5-7,11-12H,8H2,1-4H3,(H,17,19)
• InChI Key： SJLJXSDFUAFCEY-UHFFFAOYSA-N
• SMILES： S1C(C)C(N(CC(NC2C=CC=C(C)C=2C)=O)C(C1C)=O)=O

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide

Comprehensive Overview of 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide (CAS No. 868215-31-0)

2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide, with the CAS number 868215-31-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiomorpholine core and acetamide functional group, exhibits potential applications in drug discovery and development. Its molecular structure combines a 2,3-dimethylphenyl moiety with a dioxothiomorpholine ring, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's chemical name and CAS registry number are frequently searched in academic databases and patent literature, reflecting its relevance in modern medicinal chemistry. Recent trends indicate growing curiosity about its synthetic pathways, biological activity, and potential as a pharmacophore in targeting specific enzymes or receptors. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating metabolic or inflammatory conditions.

From a synthesis perspective, 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide is typically prepared through multi-step organic reactions involving amide coupling and cyclization techniques. Optimizing its yield and purity remains a focus for industrial and academic labs, especially given the demand for high-quality intermediates in preclinical studies. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound and ensuring batch consistency.

In the context of drug development, this compound's molecular weight (C₁₆H₂₀N₂O₃S) and lipophilicity suggest favorable bioavailability properties, a key consideration for oral therapeutics. Computational modeling studies have explored its potential interactions with biological targets, including enzymes involved in oxidative stress or cell signaling pathways. Such insights align with current research priorities in precision medicine and personalized therapeutics.

Environmental and regulatory aspects of 868215-31-0 are also under scrutiny, as sustainable chemistry practices gain traction. Researchers are investigating green synthesis alternatives to reduce waste and energy consumption during production. Additionally, its degradation products and ecotoxicological profile are being evaluated to ensure compliance with global chemical safety standards.

The compound's nomenclature often leads to queries about its IUPAC name and simplified synonyms, highlighting the need for clear scientific communication. Patent filings related to 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide reveal its inclusion in proprietary formulations, particularly in areas like kinase inhibition or neuroprotection. These applications resonate with trending topics in biotech innovation and aging-related diseases.

In summary, CAS 868215-31-0 represents a compelling case study in medicinal chemistry, bridging fundamental research and applied science. Its versatility and molecular complexity continue to inspire investigations into its mechanistic roles and therapeutic potential, positioning it as a noteworthy compound in contemporary pharmaceutical exploration.